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Compound of Interest

cis-8,11,14-Eicosatrienoic Acid

Compound Name:
Ethyl Ester

Cat. No.: B15550776

Get Quote

Before sourcing, the exact chemical identity must be established to avoid confusion with the

free acid form or other isomers.
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Parameter Specification

Dihomo-
Chemical Name
-linolenic Acid Ethyl Ester

Ethyl DGLA; Ethyl 20:3(n-6); 82,117,14Z-

Common Synonyms ) ) ] ]
Eicosatrienoic acid ethyl ester

CAS Number 55968-21-3
C
Molecular Formula H
O
Molecular Weight 334.5 g/mol
Purity Requirement 98% (GC-FID)
Physical State Liguid (Qil) or solution in ethanol
Storage -20°C under inert gas (Argon/Nitrogen)

Scientist’'s Note: Ethyl DGLA is the esterified form.[2] It offers superior oxidative stability
compared to the free acid (DGLA) but requires hydrolysis (in vivo or enzymatic) to become
biologically active. Ensure your experimental design accounts for this metabolic step.[1]

Part 2: Commercial Sources Landscape

The market for Ethyl DGLA is bifurcated into Reference Standards (Analytical/Small Scale) and
Custom/Bulk Synthesis (Pre-clinical).

Tier 1: Primary Reference Standards (Analytical & In
Vitro)

These suppliers are the "Gold Standard" for establishing retention times and validating purity.
They provide comprehensive Certificates of Analysis (CoA) including GC traces.
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« Cayman Chemical[2][3][4]

Product: Dihomo-

o

-Linolenic Acid ethyl ester (Item No. 90236)[1][2]

[¢]

Format: Solution in ethanol (100 mg/ml).

[¢]

Use Case: Mass Spectrometry standards, small-scale cell culture spikes.

[e]

Validation: Verified via GC-MS and batch-specific CoAs.
e Larodan (Research Grade Lipids)

o Focus: Specialized lipid synthesis.

o Format: Neat oil or solution.[5]

o Use Case: High-purity lipidomic standards.

o Note: Larodan often supplies lipids with >99% purity, critical for minimizing background
noise in sensitive assays.

e Nu-Chek Prep
o Focus: The historical benchmark for fatty acid standards.
o Format: Neat standards in sealed ampoules.

o Use Case: GC-FID calibration standards. If not listed explicitly in the catalog, they
frequently perform custom isolation of specific chain lengths.

Tier 2: Bulk & Custom Synthesis (Pre-clinical)

For animal feeding studies (e.g., 1 g/kg/day) or formulation development, milligram-scale
standards are cost-prohibitive.[1]

o Strategy: Contract Manufacturing Organizations (CMOSs) or specialized lipid suppliers (e.g.,
Simson Pharma, Santa Cruz Biotechnology) should be contacted for gram-scale synthesis.
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[1]

o Requirement: Request a "Representative CoA" before purchase to ensure the Peroxide
Value (PV) is < 10 meg/kg, as bulk oils are prone to oxidation.

Part 3: Quality Assurance & Self-Validating Protocol

Trusting a supplier's label is insufficient for high-stakes lipid research.[1] You must implement a
Self-Validating QC Protocol upon receipt.[1]

The "Nitrogen Flush" Integrity Test

Polyunsaturated fatty acids (PUFAS) like Ethyl DGLA oxidize rapidly.
» Visual Inspection: The oil should be clear/colorless. Yellowing indicates oxidation.[1]
e GC-FID Purity Check:

o Column: Fused silica capillary column (e.g., SP-2560 or DB-FFAP), high polarity.[1]

[e]

Carrier: Helium at 20 cm/sec.[1]

o

Oven: 170°C to 240°C ramp.

[¢]

Acceptance Criteria: Main peak >98% area.[2][6][7] No single impurity peak >0.5%
(specifically check for Arachidonic Acid ethyl ester, which co-elutes closely).[1]

Visualization: Supply Chain & QC Workflow
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Figure 1: Procurement and Quality Control Decision Tree. Critical control points are highlighted

in yellow (Analysis) and green (Release).

Part 4: Experimental Application & Logic

Metabolic Context

Understanding the metabolic fate of Ethyl DGLA is crucial for interpreting data. Ethyl DGLA is a
"prodrug"” for DGLA.[1]

o Uptake: Ethyl esters cross membranes via passive diffusion but must be hydrolyzed by

intracellular esterases.
e Conversion: Free DGLA is then competing for two pathways:
o Delta-5 Desaturase: Converts DGLA

Arachidonic Acid (Pro-inflammatory).[1]

o Cyclooxygenase (COX): Converts DGLA
PGE1 (Anti-inflammatory).[1]

Key Insight: To maximize the anti-inflammatory effect (PGEL), researchers often use Delta-5
Desaturase inhibitors (e.g., CP-24,879) alongside Ethyl DGLA to prevent its conversion to
Arachidonic Acid.[1]

Visualization: DGLA Signaling Pathway
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Figure 2: Metabolic divergence of Ethyl DGLA.[1] The green pathway represents the

therapeutic target (PGE1), while the red pathway indicates the potential conversion to pro-

inflammatory Arachidonic Acid.

Solubilization Protocol (In Vitro)

Ethyl DGLA is highly hydrophobic.[1] Do not add directly to cell media.

» Stock: Dissolve in high-grade Ethanol or DMSO (purged with N2) to 100 mM.

¢ Vehicle: Conjugate to fatty-acid-free BSA (Bovine Serum Albumin) if high uptake efficiency is

required, or dilute stock 1:1000 into media (ensure final solvent < 0.1%).[1]

» Stability: Prepare fresh. Do not store aqueous dilutions > 24 hours.
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e Knapp, H.R., Oelz, O., Whorton, A.R., et al. (1978). Effects of feeding ethyl-dihomo-gamma-
linolenate on rabbit renomedullary lipid composition and prostaglandin production in vitro.[1]
Lipids, 13(11), 804-808.[1]

e Fan, Y.Y., & Chapkin, R.S. (1998). Importance of Dietary gamma-Linolenic Acid in Human
Health and Nutrition. The Journal of Nutrition, 128(9), 1411-1414.[1] (Context on DGLA
metabolism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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